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Compound of Interest

Compound Name: Pcna-I1

Cat. No.: B609859

Essential Safety and Handling Guide for Pcha-I1

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and
disposal of Pcna-I1, a selective small molecule inhibitor of proliferating cell nuclear antigen
(PCNA). Adherence to these guidelines is essential to ensure personnel safety and maintain

experimental integrity.

Compound Information and Hazard Identification

Pcna-I1 is a potent research compound with significant biological activity. While a
comprehensive toxicological profile is not yet available, it is crucial to handle this compound
with the utmost care, assuming it may have hazardous properties.

Chemical and Physical Properties:
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Property Value

Chemical Formula C17H14N202S

Molecular Weight 310.37 g/mol

Appearance Light yellow to yellow solid
Solubility Soluble in DMSO

CAS Number 444930-42-1

Hazard Analysis:

Based on the Safety Data Sheet (SDS) from MedchemExpress, Pcnha-I1 is not yet classified for
its hazards. However, as a biologically active small molecule intended for cancer research, it
should be treated as potentially harmful. The primary solvent, Dimethyl Sulfoxide (DMSO), has
its own set of hazards, including skin irritation and the ability to carry other chemicals through

the skin.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
outlines the recommended PPE for various procedures involving Pcna-I1.
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Respiratory

Task Eye Protection Hand Protection  Body Protection )
Protection
o N95 respirator or
o , Nitrile gloves _
Weighing Solid Safety glasses ) useina
T ) (double-gloving Laboratory coat ]
Compound with side shields ventilated
recommended)
enclosure
Nitrile gloves

Preparing Stock

Chemical splash

(double-gloving

Laboratory coat

Chemical fume

Solutions goggles hood
recommended)

Cell Culture Safety glasses o ] ]

o o ) Nitrile gloves Laboratory coat Biosafety cabinet
Applications with side shields

) ) As required by

Animal Handling Safety glasses o ] ]

] ] o ) Nitrile gloves Laboratory coat animal handling
(In Vivo Studies)  with side shields

protocols
) As needed
) Chemical splash o

Waste Disposal Nitrile gloves Laboratory coat based on the

goggles

disposal method

Operational Plan: Step-by-Step Handling
Procedures

Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

» Store the solid compound at -20°C for long-term storage (up to 1 month) or -80°C for
extended periods (up to 6 months).[1]

e Stock solutions in DMSO should also be aliquoted and stored at -20°C or -80°C to avoid
repeated freeze-thaw cycles.[1]

Preparation of Stock Solutions (in a Chemical Fume Hood):

e Don all required PPE as outlined in the table above.
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Place a calibrated analytical balance and all necessary equipment inside the fume hood.
Carefully weigh the desired amount of Pcna-I1 solid.

Slowly add the appropriate volume of anhydrous DMSO to the solid to achieve the desired
concentration.

Gently vortex or sonicate the solution until the solid is completely dissolved.

Clearly label the vial with the compound name, concentration, solvent, date, and your initials.
Use in Cell Culture (in a Biosafety Cabinet):

Thaw the Pcna-I1 stock solution at room temperature.

Dilute the stock solution to the final working concentration in the appropriate cell culture
medium.

Gently mix the medium containing Pcha-11 before adding it to the cells.

Incubate the cells as per your experimental protocol.

Disposal Plan

All waste materials contaminated with Pcna-11 must be considered hazardous waste.
Solid Waste:

» Contaminated items such as weigh boats, pipette tips, and gloves should be collected in a
designated, sealed hazardous waste container.

Liquid Waste:

e Aqueous solutions containing Pcna-11 should be collected in a designated hazardous waste
container.

» Unused stock solutions in DMSO should be collected in a separate, clearly labeled
hazardous waste container for organic solvents.
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» Never dispose of Pcnha-I1 or its solutions down the drain.
Decontamination:

o Work surfaces should be decontaminated with a suitable laboratory disinfectant, followed by
a thorough cleaning with 70% ethanol.

Emergency Procedures

Skin Contact:

» Immediately flush the affected area with copious amounts of water for at least 15 minutes.
 Remove contaminated clothing.

» Seek medical attention.

Eye Contact:

» Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the
eyelids open.

o Seek immediate medical attention.
Inhalation:

e Move the individual to fresh air.

e If breathing is difficult, administer oxygen.
» Seek medical attention.

Ingestion:

e Do NOT induce vomiting.

* Rinse mouth with water.

e Seek immediate medical attention.
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Diagrams

Start: Handling Pcna-I11

Identify Task:
- Weighing Solid
- Preparing Solution
- Cell Culture
- Animal Studies
- Disposal

Assess Potential Exposure Risk

Solid Form Liquid Form (Concentrated) Diluted Form Waste

Weighing Solid: Preparing Solution: Cell Culture/Animal Studies:
- Safety Glasses - Chemical Goggles - Safety Glasses
- Double Nitrile Gloves - Double Nitrile Gloves - Nitrile Gloves
- Lab Coat - Lab Coat - Lab Coat

Waste Disposal:
- Chemical Goggles

- Nitrile Gloves
- Lab Coat

- N95 Respirator/Ventilated Enclosure - Fume Hood - Biosafety Cabinet/Protocol PPE

Proceed with Task Safely

Click to download full resolution via product page

Caption: PPE selection workflow for handling Pcna-I1.
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Disposal

Preparation Experimentation

Weigh Pcna-I1 Solid InlEumeHoad Dissolve in DMSO Stock Solution Dilute in Media |—>| Treat Cells |—>| Incubate

Collect Liquid Waste

Collect Solid Waste

Il

Click to download full resolution via product page

Caption: General experimental workflow for using Pcha-I1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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